Cas no 1956326-79-6 (spiro[3.5]nonan-7-amine;hydrochloride)
spiro[3.5]nonan-7-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- SPIRO[3.5]NONAN-7-AMINE HCL
- spiro[3.5]nonan-7-amine hydrogen chloride
- spiro[3.5]nonan-7-amine;hydrochloride
- EN300-1708633
- Spiro[3.5]nonan-7-aminehydrochloride
- Spiro[3.5]nonan-7-amine hydrochloride
- 7-Aminospiro[3.5]nonane Hydrochloride
- CS-0197607
- 1956326-79-6
- SY245508
- MFCD29920514
- AKOS027334391
- AS-43230
- Z2651736681
-
- MDL: MFCD29920514
- Inchi: InChI=1S/C9H17N.ClH/c10-8-2-6-9(7-3-8)4-1-5-9;/h8H,1-7,10H2;1H
- InChI Key: VOYGJAJYRFMIEA-UHFFFAOYSA-N
- SMILES: C1CC2(C1)CCC(CC2)N.Cl
Computed Properties
- Exact Mass: 175.1127773g/mol
- Monoisotopic Mass: 175.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
spiro[3.5]nonan-7-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM212829-1g |
Spiro[3.5]nonan-7-amine hydrochloride |
1956326-79-6 | 97% | 1g |
$*** | 2023-03-30 | |
| abcr | AB481004-250 mg |
Spiro[3.5]nonan-7-amine HCl; . |
1956326-79-6 | 250MG |
€626.90 | 2022-07-29 | ||
| abcr | AB481004-1 g |
Spiro[3.5]nonan-7-amine HCl; . |
1956326-79-6 | 1g |
€1,632.50 | 2023-04-20 | ||
| Chemenu | CM212829-100mg |
Spiro[3.5]nonan-7-amine hydrochloride |
1956326-79-6 | 97% | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM212829-250mg |
Spiro[3.5]nonan-7-amine hydrochloride |
1956326-79-6 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM212829-500mg |
Spiro[3.5]nonan-7-amine hydrochloride |
1956326-79-6 | 97% | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM212829-5g |
Spiro[3.5]nonan-7-amine hydrochloride |
1956326-79-6 | 97% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1209105-100mg |
spiro[3.5]nonan-7-amine;hydrochloride |
1956326-79-6 | 97% | 100mg |
$195 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1209105-250MG |
spiro[3.5]nonan-7-amine;hydrochloride |
1956326-79-6 | 97% | 250mg |
$370 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1209105-500MG |
spiro[3.5]nonan-7-amine;hydrochloride |
1956326-79-6 | 97% | 500mg |
$605 | 2024-07-21 |
spiro[3.5]nonan-7-amine;hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on spiro[3.5]nonan-7-amine;hydrochloride
Exploring the Versatile Applications and Properties of spiro[3.5]nonan-7-amine hydrochloride (CAS No. 1956326-79-6)
In the ever-evolving field of organic chemistry, spiro[3.5]nonan-7-amine hydrochloride (CAS No. 1956326-79-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic amine derivative, characterized by its spirocyclic framework, offers a fascinating case study for researchers and industry professionals alike. The compound's hydrochloride salt form enhances its stability and solubility, making it particularly valuable in various synthetic and pharmaceutical contexts.
The molecular architecture of spiro[3.5]nonan-7-amine hydrochloride features a distinctive spiro junction that connects two cyclic systems - a three-membered and a five-membered ring. This rigid three-dimensional structure has attracted attention in drug discovery programs, where such scaffolds are prized for their ability to modulate biological targets with high specificity. Recent publications have highlighted the compound's utility as a versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders.
From a synthetic chemistry perspective, spiro[3.5]nonan-7-amine hydrochloride presents interesting challenges and opportunities. The strained ring system offers unique reactivity patterns that can be exploited in ring-opening reactions or as a template for further functionalization. Researchers have successfully employed this compound in the synthesis of complex molecular architectures, demonstrating its value as a key intermediate in multi-step synthetic sequences. The amine functionality, protected as its hydrochloride salt, provides a convenient handle for subsequent derivatization.
The pharmaceutical industry has shown growing interest in spirocyclic compounds like spiro[3.5]nonan-7-amine hydrochloride, driven by their potential to address current challenges in drug development. These structures often exhibit improved metabolic stability and target selectivity compared to their acyclic counterparts. Several research groups are investigating the incorporation of this spiro scaffold into molecules targeting GPCRs and ion channels, areas of intense focus in modern drug discovery.
Beyond pharmaceutical applications, spiro[3.5]nonan-7-amine hydrochloride finds use in materials science as a precursor for functional materials. Its rigid structure makes it an attractive component in the design of molecular machines and supramolecular assemblies. The compound's ability to influence molecular packing and crystal engineering has been explored in the development of advanced materials with tailored properties.
The synthesis of spiro[3.5]nonan-7-amine hydrochloride typically involves multi-step organic transformations starting from readily available precursors. Key steps often include ring-closing reactions to establish the spirocyclic core, followed by introduction of the amine functionality. The final hydrochloride salt formation ensures product stability and facilitates purification. Recent advances in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes.
Analytical characterization of spiro[3.5]nonan-7-amine hydrochloride employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for its applications. The crystalline nature of the hydrochloride salt facilitates characterization and provides insights into its molecular conformation and intermolecular interactions.
From a commercial perspective, the demand for spiro[3.5]nonan-7-amine hydrochloride has grown steadily, reflecting its increasing importance in various research fields. Suppliers typically offer the compound in research quantities with detailed specification sheets and analytical data. The market for such specialty chemicals continues to expand as new applications are discovered and developed.
Safety considerations for handling spiro[3.5]nonan-7-amine hydrochloride follow standard laboratory protocols for amine hydrochlorides. Proper personal protective equipment and ventilation are recommended when working with this compound. While not classified as highly hazardous, it should be treated with the caution appropriate for all laboratory chemicals.
Looking to the future, spiro[3.5]nonan-7-amine hydrochloride is poised to play an important role in several cutting-edge research areas. Its potential applications in drug discovery, material science, and chemical biology continue to attract investigation. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives will likely find even broader utility in scientific and industrial applications.
1956326-79-6 (spiro[3.5]nonan-7-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)